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Compound of Interest

Compound Name: Tin(IV) chromate

Cat. No.: B13751816 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling hazardous materials such as Tin(IV) chromate. This

document provides essential, immediate safety and logistical information, including operational

and disposal plans, to foster a safe and compliant laboratory environment.

Tin(IV) chromate (Sn(CrO4)2) is a compound that combines the hazards of both tin and

hexavalent chromium.[1][2][3][4] Hexavalent chromium compounds are known carcinogens,

skin sensitizers, and can cause severe irritation to the respiratory tract.[5][6][7][8] Therefore,

stringent safety protocols must be followed to minimize exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against the hazards of Tin(IV)
chromate. The following table summarizes the required PPE for handling this compound.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety Goggles and Face

Shield

Tightly fitting safety goggles

are mandatory to protect

against splashes and dust. A

face shield should be worn in

conjunction with goggles when

there is a significant risk of

facial exposure.[9]

Hand Protection Chemical-Resistant Gloves

Butyl rubber, nitrile rubber, or

Viton gloves are

recommended.[5] Gloves

should be inspected before

each use and changed

immediately if contaminated.

Body Protection
Laboratory Coat and

Chemical-Resistant Apron

A flame-retardant lab coat

should be worn at all times.

For tasks with a higher risk of

splashes, a chemical-resistant

apron is also required.

Respiratory Protection NIOSH-Approved Respirator

A full-face respirator with a

P100 filter is recommended,

especially when handling the

powder form or when

engineering controls are

insufficient to maintain

exposure below the

permissible limit.[5]

Quantitative Data Summary
The following tables provide key quantitative data for Tin(IV) chromate and the relevant

exposure limits for hexavalent chromium compounds.

Physical and Chemical Properties of Tin(IV) Chromate
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Property Value

Chemical Formula Sn(CrO4)2

Molecular Weight 350.70 g/mol [1]

CAS Number 10101-75-4[1][2]

Occupational Exposure Limits for Hexavalent Chromium (Cr(VI))

Regulatory Body Exposure Limit Notes

OSHA (PEL) 5 µg/m³ (8-hour TWA) Permissible Exposure Limit.[7]

NIOSH (REL) 1 µg/m³ (10-hour TWA)

Recommended Exposure

Limit. NIOSH considers all

Cr(VI) compounds to be

potential occupational

carcinogens.[7][8]

ACGIH (TLV)
0.001 mg/m³ (8-hour TWA) for

insoluble Cr(VI) compounds
Threshold Limit Value.[5][10]

Experimental Protocol: General Handling of Tin(IV)
Chromate
As no specific experimental protocols involving Tin(IV) chromate were cited, this section

provides a detailed, generalized methodology for its safe handling in a laboratory setting.

1. Preparation and Engineering Controls:

Designate a specific area for handling Tin(IV) chromate.

Ensure a certified chemical fume hood is operational and used for all manipulations of the

compound.

Verify that an eyewash station and safety shower are readily accessible and have been

recently tested.
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2. Donning of Personal Protective Equipment (PPE):

Before entering the designated handling area, don all required PPE as outlined in the table

above.

Ensure gloves are properly fitted and have no visible defects.

3. Weighing and Transfer:

Conduct all weighing and transfer operations within the chemical fume hood.

Use a disposable weighing boat or paper to avoid contamination of the balance.

Handle the compound gently to minimize the generation of airborne dust.

4. Post-Handling Procedures:

Decontaminate all surfaces and equipment that may have come into contact with Tin(IV)
chromate using a damp cloth or sponge. Do not dry sweep.

Dispose of all contaminated disposable materials as hazardous waste.

Remove PPE in the designated doffing area, ensuring not to cross-contaminate.

Wash hands thoroughly with soap and water after removing gloves.

Spill Response Plan
In the event of a Tin(IV) chromate spill, a clear and immediate response is crucial to mitigate

exposure and environmental contamination.
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Immediate Actions

Assessment

Cleanup Procedure

Disposal

Evacuate Immediate Area

Alert Others and Supervisor

Isolate the Spill Area

Assess Spill Size and Hazard

Minor Spill?

Don Appropriate PPE

Yes

Contact Environmental Health & Safety (EHS)

No

Contain the Spill with Absorbent Material

Neutralize (if applicable and safe)

Collect Spill Residue

Decontaminate the Area

Package Waste in a Labeled, Sealed Container

Dispose as Hazardous Waste via EHS

Click to download full resolution via product page

Caption: Workflow for responding to a Tin(IV) chromate spill.
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Disposal Plan
All waste containing Tin(IV) chromate, including contaminated PPE, spill cleanup materials,

and empty containers, must be disposed of as hazardous waste.

1. Waste Collection:

Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste

container.

Do not mix Tin(IV) chromate waste with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.

2. Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "Tin(IV)
chromate," and the associated hazards (e.g., "Toxic," "Carcinogen").

3. Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

away from incompatible materials.

4. Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. Do not attempt to dispose of this material down the drain or in regular

trash.[11][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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